Cas no 1217-37-4 (Ethanone,1-(5-oxido-10H-phenothiazin-10-yl)-)

• Product Name: Ethanone,1-(5-oxido-10H-phenothiazin-10-yl)-
• CAS No: 1217-37-4
• MF: C₁₄H₁₁NO₂S
• MW: 257.307642221451
• CID: 228990
• PubChem ID: 219971
• Update Time: 2025-04-19

Ethanone,1-(5-oxido-10H-phenothiazin-10-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(5-oxido-10H-phenothiazin-10-yl)-
• 1-(5-oxophenothiazin-10-yl)ethanone
• 10-Acetyl-10H-phenothiazine 5-oxide
• 10-Acetyl-phenothiazin-5-oxid
• 10-acetyl-phenothiazine-5-oxide
• 10-Acetylphenothiazine-S-oxide
• 9-Acetyl-phenothiazin-10-oxid
• AC1L57W6
• AC1Q5KH1
• AR-1L0362
• CTK4B2617
• NSC1933
• Phenothiazine, 10-acetyl-, 5-oxide
• sulfoxyde de N-acetyl phenothiazine
• 10-Acetyl-10H-phenothiazine 5-oxide #
• 1217-37-4
• SZLYHEJOJMRRFR-UHFFFAOYSA-N
• AKOS003154683
• 10-acetylphenothiazine S-oxide
• DTXSID30277364
• NSC-1933
• 10H-Phenothiazine, 10-acetyl-, 5-oxide

• Inchi： 1S/C14H11NO2S/c1-10(16)15-11-6-2-4-8-13(11)18(17)14-9-5-3-7-12(14)15/h2-9H,1H3
• InChI Key： SZLYHEJOJMRRFR-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N(C(C)=O)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 257.05113
• Monoisotopic Mass: 257.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• PSA: 37.38